Cas no 400086-57-9 (Methyl 2-(4-phenylpiperazin-1-yl)pyridine-3-carboxylate)

• Product Name: Methyl 2-(4-phenylpiperazin-1-yl)pyridine-3-carboxylate
• CAS No: 400086-57-9
• MF: C₁₇H₁₉N₃O₂
• MW: 297.351663827896
• CID: 6786426
• PubChem ID: 1483234
• Update Time: 2025-07-18

Methyl 2-(4-phenylpiperazin-1-yl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-phenylpiperazino)nicotinate
• Oprea1_224724
• Methyl 2-(4-phenylpiperazin-1-yl)pyridine-3-carboxylate
• 400086-57-9
• 7G-363S
• AKOS005098024
• Methyl2-(4-phenylpiperazin-1-yl)pyridine-3-carboxylate

• Inchi： 1S/C17H19N3O2/c1-22-17(21)15-8-5-9-18-16(15)20-12-10-19(11-13-20)14-6-3-2-4-7-14/h2-9H,10-13H2,1H3
• InChI Key： JVTSYLVXEGIBSS-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CN=C1N1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 297.147726857g/mol
• Monoisotopic Mass: 297.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.7Ų

Additional information on Methyl 2-(4-phenylpiperazin-1-yl)pyridine-3-carboxylate

Methyl 2-(4-phenylpiperazin-1-yl)pyridine-3-carboxylate (CAS No. 400086-57-9): A Comprehensive Overview

Methyl 2-(4-phenylpiperazin-1-yl)pyridine-3-carboxylate, identified by its CAS number 400086-57-9, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The phenylpiperazine moiety and the pyridine backbone contribute to its distinct chemical behavior, making it a valuable candidate for further exploration in medicinal chemistry.

The Methyl 2-(4-phenylpiperazin-1-yl)pyridine-3-carboxylate molecule exhibits a rich chemical profile that makes it suitable for various pharmacological studies. The presence of the phenylpiperazine ring is particularly noteworthy, as this structural motif is widely recognized for its role in the development of psychoactive drugs. Its ability to interact with central nervous system receptors has been extensively studied, leading to the discovery of several therapeutic agents. The incorporation of a pyridine group further enhances its pharmacological potential, providing a scaffold for designing compounds with improved solubility and bioavailability.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate neurotransmitter systems. The Methyl 2-(4-phenylpiperazin-1-yl)pyridine-3-carboxylate molecule, with its dual pharmacophoric features, has emerged as a promising candidate in this area. Studies have demonstrated its potential in acting as an intermediate in the synthesis of drugs targeting disorders such as depression, anxiety, and schizophrenia. The compound's ability to interact with serotonin and dopamine receptors has been particularly intriguing, prompting further investigation into its mechanism of action.

The synthesis of Methyl 2-(4-phenylpiperazin-1-yl)pyridine-3-carboxylate involves a series of well-defined chemical reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of the phenylpiperazine core, followed by its coupling with a pyridine derivative to form the desired product. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods underscore the importance of precision and innovation in modern drug synthesis.

The pharmacological properties of Methyl 2-(4-phenylpiperazin-1-yl)pyridine-3-carboxylate have been subjects of extensive research. Preclinical studies have shown that this compound exhibits moderate affinity for various neurotransmitter receptors, including serotonin 5-HT2A and dopamine D2 receptors. This profile suggests potential therapeutic applications in treating neurological and psychiatric disorders. Additionally, the compound's favorable pharmacokinetic properties, such as good oral bioavailability and moderate metabolic stability, make it an attractive candidate for further development.

In the context of drug discovery, the structural features of Methyl 2-(4-phenylpiperazin-1-yl)pyridine-3-carboxylate offer a unique opportunity for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify potential binding interactions between this compound and target proteins. Such approaches have accelerated the discovery of novel therapeutic agents and have been instrumental in optimizing lead compounds for clinical trials. The integration of computational chemistry with traditional experimental methods has significantly enhanced the efficiency of drug development pipelines.

The safety profile of Methyl 2-(4-phenylpiperazin-1-yl)pyridine-3-carboxylate is another critical aspect that has been thoroughly evaluated through preclinical studies. Toxicological assessments have revealed that the compound exhibits low acute toxicity at therapeutic doses, suggesting its potential for safe human use. However, further studies are needed to fully understand its long-term effects and potential side effects. These investigations are essential for ensuring that any future drug candidates derived from this compound meet stringent safety standards before entering clinical trials.

The future prospects of Methyl 2-(4-phenylpiperazin-1-yl)pyridine-3-carboxylate in pharmaceutical research are promising. Ongoing studies aim to explore its efficacy in treating various neurological disorders by modulating neurotransmitter systems. Additionally, efforts are underway to optimize synthetic routes for large-scale production, ensuring cost-effective manufacturing processes. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to the development of novel therapeutics based on this versatile compound.

In conclusion, Methyl 2-(4-phenylpiperazin-1-yl)pyridine-3-carboxylate (CAS No. 400086-57) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its ability to interact with central nervous system receptors makes it a valuable candidate for further exploration in drug development. With continued research and innovation, this compound holds great promise for addressing unmet medical needs and improving patient outcomes.